2-[2-(3,5-Dibromo-4-hydroxyphenyl)vinyl]-8-quinolinol
2-[2-(3,5-Dibromo-4-hydroxyphenyl)vinyl]-8-quinolinol
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0474347
InChI:
InChI=1S/C17H11Br2NO2/c18-13-8-10(9-14(19)17(13)22)4-6-12-7-5-11-2-1-3-15(21)16(11)20-12/h1-9,21-22H/b6-4+
SMILES:
C1=CC2=C(C(=C1)O)N=C(C=C2)C=CC3=CC(=C(C(=C3)Br)O)Br
Molecular Formula:
C17H11Br2NO2
Molecular Weight:
421.1g/mol
2-[2-(3,5-Dibromo-4-hydroxyphenyl)vinyl]-8-quinolinol
CAS No.:
Cat. No.: VC0474347
Molecular Formula: C17H11Br2NO2
Molecular Weight: 421.1g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H11Br2NO2 |
|---|---|
| Molecular Weight | 421.1g/mol |
| IUPAC Name | 2-[(E)-2-(3,5-dibromo-4-hydroxyphenyl)ethenyl]quinolin-8-ol |
| Standard InChI | InChI=1S/C17H11Br2NO2/c18-13-8-10(9-14(19)17(13)22)4-6-12-7-5-11-2-1-3-15(21)16(11)20-12/h1-9,21-22H/b6-4+ |
| Standard InChI Key | WYQQMKWEHOPOEY-GQCTYLIASA-N |
| SMILES | C1=CC2=C(C(=C1)O)N=C(C=C2)C=CC3=CC(=C(C(=C3)Br)O)Br |
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